Cas no 306937-00-8 (1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-)
306937-00-8 structure
Product Name:1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-
CAS No:306937-00-8
MF:C16H20N2O2
MW:272.342204093933
CID:300287
PubChem ID:2735676
Update Time:2025-04-19
1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-
- 3-(TERT-BUTYL)-1-(3-METHYLBENZYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 5-tert-butyl-2-[(3-methylphenyl)methyl]pyrazole-3-carboxylic acid
- Maybridge1_008709
- FT-0613883
- BRD-K94272380-001-01-5
- SPB 08112
- 3-(TERT-BUTYL)-1-(3-METHYLBENZYL)-1H-PYRAZOLE-5-CARBOXYLICACID
- 3-tert-Butyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-5-carboxylic acid
- 306937-00-8
- 3-tert-Butyl-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylic acid
- DTXSID80370874
- Oprea1_591082
- HMS566D19
- MFCD01571366
-
- MDL: MFCD01571366
- Inchi: 1S/C16H20N2O2/c1-11-6-5-7-12(8-11)10-18-13(15(19)20)9-14(17-18)16(2,3)4/h5-9H,10H2,1-4H3,(H,19,20)
- InChI Key: GLRZXTWTYLYWEX-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C(C)(C)C)=NN1CC1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 272.1526
- Monoisotopic Mass: 272.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.11
- Melting Point: 132-133
- Boiling Point: 450.4°C at 760 mmHg
- Flash Point: 226.2°C
- Refractive Index: 1.563
- PSA: 55.12
1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]- Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588009-1g |
3-(Tert-butyl)-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylic acid |
306937-00-8 | 98% | 1g |
¥2998.00 | 2024-08-02 | |
| abcr | AB233477-500mg |
3-tert-Butyl-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylic acid; . |
306937-00-8 | 500mg |
€311.30 | 2025-03-19 |
1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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